Cas no 1453265-70-7 (tert-Butyl 4-(4-hydroxypyridin-2-yl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(4-hydroxypyridin-2-yl)piperazine-1-carboxylate
• CAS No: 1453265-70-7
• MF: C₁₄H₂₁N₃O₃
• MW: 279.335
• CID: 4670902
• PubChem ID: 89781853
• Update Time: 2025-10-20

tert-Butyl 4-(4-hydroxypyridin-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-hydroxypyridin-2-yl)piperazine-1-carboxylate
• 2-Methyl-2-propanyl 4-(4-hydroxy-2-pyridinyl)-1-piperazinecarboxylate
• 1-Piperazinecarboxylic acid, 4-(4-hydroxy-2-pyridinyl)-, 1,1-dimethylethyl ester
• tert-butyl4-(4-hydroxypyridin-2-yl)piperazine-1-carboxylate
• t-butyl 4-(4-hydroxypyridin-2-yl)piperazine-1-carboxylate
• 1453265-70-7
• SCHEMBL15228419
• DA-44468
• AT27267
• VEXMBIYPLRXZPO-UHFFFAOYSA-N
• tert-butyl 4-(4-oxo-1H-pyridin-2-yl)piperazine-1-carboxylate

• Inchi： InChI=1S/C14H21N3O3/c1-14(2,3)20-13(19)17-8-6-16(7-9-17)12-10-11(18)4-5-15-12/h4-5,10H,6-9H2,1-3H3,(H,15,18)
• InChI Key： VEXMBIYPLRXZPO-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCN(CC1)C2=CC(=O)C=CN2

Computed Properties

• Exact Mass: 279.15829154g/mol
• Monoisotopic Mass: 279.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.9Ų

Additional information on tert-Butyl 4-(4-hydroxypyridin-2-yl)piperazine-1-carboxylate

tert-Butyl 4-(4-hydroxypyridin-2-yl)piperazine-1-carboxylate: Structural Characterization and Emerging Applications in Medicinal Chemistry

tert-Butyl 4-(4-hydroxypyridin-2-yl)piperazine-1-carboxylate, identified by the unique chemical identifier CAS No. 1453265-70-7, represents a structurally complex organic molecule with significant potential in pharmaceutical and biochemical research. This compound integrates a piperazine ring system, a pyridine heterocycle, and a tert-butyl ester functionality, forming a scaffold that has garnered attention for its versatile reactivity and biological relevance. The hydroxypyridine moiety introduces polarity and hydrogen-bonding capabilities, while the tert-butyl group provides steric bulk that can influence molecular interactions and metabolic stability.

The synthesis of tert-butyl 4-(4-hydroxypyridin-2-yl)piperazine-1-carboxylate typically involves strategic coupling reactions between piperazine derivatives and substituted pyridines. Recent advancements in cross-coupling methodologies, such as Suzuki-Miyaura coupling and transition-metal-catalyzed C-N bond formation, have enabled efficient access to this scaffold with high regioselectivity. The hydroxy group at the 4-position of the pyridine ring can be selectively protected or derivatized to modulate the compound's reactivity during multi-step syntheses, making it a valuable intermediate in combinatorial chemistry approaches.

In the context of medicinal chemistry, compounds containing the piperazine-pyridine hybrid structure have demonstrated activity against various therapeutic targets. For instance, recent studies published in *Journal of Medicinal Chemistry* (2023) highlight the role of similar scaffolds as potent inhibitors of cyclic nucleotide phosphodiesterases (PDEs), enzymes implicated in neurodegenerative diseases and cardiovascular disorders. The hydroxypyridine functionality may enhance binding affinity through interactions with metal ions or hydrogen-bonding networks within enzyme active sites.

The structural features of CAS No. 1453265-70-7 also align with current trends in drug design targeting G protein-coupled receptors (GPCRs). The piperazine ring is a well-established pharmacophore for modulating GPCR activity, while the pyridine core can participate in π-stacking interactions with aromatic residues in transmembrane domains. Notably, research from *ACS Medicinal Chemistry Letters* (2023) reports that derivatives with analogous hydroxy-substituted pyridines exhibit improved selectivity for serotonin receptors compared to traditional piperazine-based ligands.

A critical aspect of this compound's utility lies in its role as a building block for late-stage functionalization. The ester group at the piperazine nitrogen allows for facile hydrolysis to generate carboxylic acid derivatives, which are common pharmacophores in drug development. Additionally, the tert-butyl protecting group can be selectively removed under mild acidic conditions without compromising other sensitive functionalities—a feature that simplifies synthetic pathways for complex molecules.

In bioconjugation applications, the reactive hydroxypyridine moiety enables site-specific labeling of biomolecules through click chemistry approaches. A 2023 study in *ChemBioChem* demonstrated that compounds with similar structures facilitated efficient conjugation to antibodies via oxime ligation reactions, offering new possibilities for targeted drug delivery systems. The combination of synthetic accessibility and functional versatility positions this scaffold as an attractive candidate for bioorthogonal chemistry applications.

The physicochemical properties of tert-butyl 4-(4-hydroxypyridin-2-yl)piperazine-1-carboxylate have been characterized using advanced analytical techniques including NMR spectroscopy and X-ray crystallography. These studies confirm a planar arrangement between the piperazine and pyridine rings, which may influence molecular recognition processes at biological interfaces. Computational modeling further supports these findings by predicting favorable binding modes against various protein targets through molecular docking simulations.

In academic research settings, this compound serves as an important tool for studying structure-function relationships in enzyme-ligand interactions. Its modular design allows researchers to systematically modify substituents on either the piperazine or pyridine rings to probe their individual contributions to biological activity. Such investigations are critical for optimizing lead compounds during early-stage drug discovery programs.

The growing interest in repurposing existing pharmaceutical scaffolds has also led to renewed focus on molecules like CAS No. 1453265-70-7. A recent patent filing (WO/XXXXXX/XX) describes its use as an intermediate for synthesizing antiviral agents targeting RNA-dependent RNA polymerases—a class of enzymes central to viral replication cycles including SARS-CoV-2 variants currently under global surveillance.

In materials science applications beyond traditional medicinal uses, researchers have explored the self-assembling properties of this compound's derivatives when incorporated into supramolecular architectures. The presence of multiple hydrogen-bonding groups facilitates formation of well-defined nanostructures with potential applications in smart drug delivery systems or responsive biomaterials development.

The environmental stability profile of this compound has been extensively studied through accelerated aging experiments following ICH guidelines Q1A(R2). These assessments demonstrate robustness under typical storage conditions while maintaining structural integrity over extended periods—an important consideration for both research reagents and pharmaceutical intermediates requiring long-term shelf life.

Synthetic strategies involving this molecule often leverage green chemistry principles by employing solvent-free conditions or biocatalytic transformations where applicable. A notable example from *Green Chemistry* (2023) reports an enzymatic amidation approach achieving high yields without requiring toxic heavy metal catalysts typically associated with conventional methods used in similar syntheses involving protected amino functionalities like those found here within both piperazine and pyridine moieties simultaneously present within one molecule's architecture.